Cas no 1354938-89-8 (3-(3-Methylphenyl)-1,2-oxazol-5-ol)

• Product Name: 3-(3-Methylphenyl)-1,2-oxazol-5-ol
• CAS No: 1354938-89-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD21334970
• CID: 4696324
• Update Time: 2025-06-09

3-(3-Methylphenyl)-1,2-oxazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylphenyl)-1,2-oxazol-5-ol

• MDL： MFCD21334970
• Inchi： 1S/C10H9NO2/c1-7-3-2-4-8(5-7)9-6-10(12)13-11-9/h2-6,11H,1H3
• InChI Key： PENLGZPCEKZUCA-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=C(C)C=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 38.3

Additional information on 3-(3-Methylphenyl)-1,2-oxazol-5-ol

Comprehensive Analysis of 3-(3-Methylphenyl)-1,2-oxazol-5-ol (CAS No. 1354938-89-8): Properties, Applications, and Industry Trends

The compound 3-(3-Methylphenyl)-1,2-oxazol-5-ol (CAS No. 1354938-89-8) is a specialized heterocyclic organic molecule garnering attention in pharmaceutical and agrochemical research. Characterized by its oxazole core and 3-methylphenyl substitution, this structure exhibits unique electronic properties, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential as a scaffold for bioactive molecules, particularly in targeting enzyme modulation and receptor interactions.

In the context of rising demand for small-molecule therapeutics, 3-(3-Methylphenyl)-1,2-oxazol-5-ol has emerged as a candidate for drug discovery programs. Its hydrogen-bonding capacity and lipophilic balance align with modern fragment-based drug design strategies. Researchers are exploring derivatives of this compound for applications in anti-inflammatory and neuroprotective agents, addressing global health challenges such as neurodegenerative diseases and chronic inflammation.

From a synthetic perspective, the 1,2-oxazole ring in CAS 1354938-89-8 offers stability under physiological conditions while allowing regioselective functionalization. This versatility has spurred innovations in green chemistry approaches, with recent publications emphasizing solvent-free cyclization methods to improve sustainability. The compound’s electron-rich aromatic system also facilitates photophysical studies, relevant to OLED materials and sensors—a hotspot in materials science.

Market trends indicate growing interest in 3-(3-Methylphenyl)-1,2-oxazol-5-ol as a building block for high-value fine chemicals. Analytical techniques like HPLC-MS and NMR are critical for quality control, ensuring compliance with stringent regulatory standards. FAQs from industry professionals often focus on its storage conditions (recommended: inert atmosphere, -20°C) and scalability in multi-step syntheses.

Environmental and safety assessments of CAS 1354938-89-8 underscore its low ecotoxicity profile, aligning with REACH and OECD guidelines. This positions the compound favorably for industrial applications where sustainability is prioritized. Computational modeling studies further predict its metabolic pathways, aiding in ADMET profiling for preclinical development.

In conclusion, 3-(3-Methylphenyl)-1,2-oxazol-5-ol represents a convergence of medicinal chemistry and advanced materials research. Its dual utility in life sciences and technology sectors ensures continued relevance, driven by innovations in catalysis and molecular design. Future directions may explore its role in bioconjugation or targeted drug delivery systems, reflecting broader shifts toward precision medicine.